![molecular formula C7H2F7N B6258441 6-fluoro-2,3-bis(trifluoromethyl)pyridine CAS No. 1208079-24-6](/img/no-structure.png)
6-fluoro-2,3-bis(trifluoromethyl)pyridine
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Overview
Description
Trifluoromethylpyridine (TFMP) and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives have been extensively studied, especially in the agrochemical and pharmaceutical industries . The major use of TFMP derivatives is in the protection of crops from pests . Various methods of synthesizing 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), a derivative of TFMP, have been reported .Molecular Structure Analysis
Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine . TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure .Chemical Reactions Analysis
The chemical reactions involving TFMP derivatives are generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Physical And Chemical Properties Analysis
The presence of a fluorine atom and a carbon-containing pyridine in TFMP derivatives are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Scientific Research Applications
Chemical Sensing and Fluorination
6-fluoro-2,3-bis(trifluoromethyl)pyridine and its derivatives have been explored in the realm of chemical sensing, particularly for the detection of fluoride ions. The neutral tridentate ligand, 2,6-bis(2-benzimidazolyl)pyridine, demonstrates potential as a chemosensor for fluoride ions, utilizing UV–vis spectroscopy, fluorescence spectroscopy, and NMR techniques for detection. This highlights the application of such compounds in environmental monitoring and analytical chemistry (Chetia & Iyer, 2008).
Material Science and Polymer Chemistry
In material science, fluorinated polyimides derived from novel diamine monomers, including derivatives of this compound, have been synthesized. These materials exhibit remarkable properties such as solubility in various organic solvents, low water absorption rates, low dielectric constants, and high thermal stability. They form tough, transparent films with potential applications in electronics and aerospace due to their excellent physical properties (Madhra et al., 2002).
Gas Separation Technologies
Fluorinated polymers containing this compound units have been studied for their use in gas separation membranes. These materials demonstrate selective gas permeability, making them suitable for applications in industrial gas separation processes. The introduction of trifluoromethyl groups into the polymer structure significantly affects the gas transport and separation properties, offering a pathway to develop new gas separation technologies (Xu et al., 2002).
Organic Electronics and Photovoltaics
The development of donor-acceptor conjugated polymers based on alternating bis(3-alkylthiophene) and pyridine moieties, including fluorinated pyridine derivatives, has shown promise in the field of organic electronics and photovoltaics. These polymers exhibit significant solubility in common organic solvents and unique electronic and optical properties due to their backbone structures, potentially enhancing the performance of organic photovoltaic devices (Lu, Chan, & Ng, 2003).
Mechanism of Action
Target of Action
6-Fluoro-2,3-bis(trifluoromethyl)pyridine is a key structural motif in active agrochemical and pharmaceutical ingredients . It is used as a chemical intermediate for the synthesis of several crop-protection products . The primary targets of this compound are pests that affect crops .
Mode of Action
The compound interacts with its targets by exploiting the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . This interaction results in the protection of crops from pests .
Biochemical Pathways
The compound’s effectiveness in pest control suggests that it likely interferes with biological processes essential to the pests’ survival or reproduction .
Pharmacokinetics
The compound’s effectiveness in pest control implies that it has suitable bioavailability to exert its effects .
Result of Action
The primary result of the action of this compound is the protection of crops from pests . The compound’s unique physicochemical properties allow it to effectively control pests, contributing to increased crop yield and quality .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound is a moderate fire hazard when exposed to heat or flame . Its vapor forms an explosive mixture with air and may travel a considerable distance to a source of ignition . Therefore, the compound’s action, efficacy, and stability must be considered in the context of these environmental factors .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
The biological activities of 6-fluoro-2,3-bis(trifluoromethyl)pyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety
Molecular Mechanism
It’s expected that it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
{ "Design of the Synthesis Pathway": "The synthesis of 6-fluoro-2,3-bis(trifluoromethyl)pyridine can be achieved through a multi-step process involving the introduction of fluorine and trifluoromethyl groups onto a pyridine ring.", "Starting Materials": [ "2,3-dichloropyridine", "potassium fluoride", "trifluoromethyl iodide", "copper(I) iodide", "copper(II) chloride", "sodium iodide", "acetic acid", "dimethylformamide", "triethylamine", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2,3-dichloropyridine is treated with potassium fluoride in dimethylformamide to yield 2-fluoro-3-chloropyridine.", "Step 2: 2-fluoro-3-chloropyridine is then reacted with trifluoromethyl iodide in the presence of copper(I) iodide and triethylamine to introduce the trifluoromethyl group and yield 2-fluoro-3-(trifluoromethyl)pyridine.", "Step 3: 2-fluoro-3-(trifluoromethyl)pyridine is further reacted with copper(II) chloride and sodium iodide in acetic acid to replace the remaining chlorine atom with a fluorine atom and yield 6-fluoro-2,3-bis(trifluoromethyl)pyridine.", "Step 4: The final product is isolated and purified through standard techniques such as column chromatography and recrystallization from diethyl ether and water." ] } | |
CAS RN |
1208079-24-6 |
Molecular Formula |
C7H2F7N |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
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